4-Methylpiperidin-4-OL hydrochloride

• IUPAC Name: 4-methylpiperidin-4-ol;hydrochloride
• InChI: InChI=1S/C6H13NO.ClH/c1-6(8)2-4-7-5-3-6;/h7-8H,2-5H2,1H3;1H
• InChI Key: AYXAEOAVYSHGSB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCNCC1)O.Cl
• Molecular Formula: C6H14ClNO
• DSSTOX Substance ID: DTXSID10620617
• Molecular Weight: 151.63 g/mol
• CAS RN: 586375-35-1

Description

4-Methylpiperidin-4-ol hydrochloride is a chemical compound with the CAS Number: 586375-35-1. It has a molecular weight of 151.64 and its IUPAC name is 4-methyl-4-piperidinol hydrochloride.

Synthesis Analysis

The synthesis of this compound involves the use of hydrogen chloride in methanol and water. The reaction mixture is stirred at room temperature under a hydrogen atmosphere overnight. The catalyst is then removed by filtration and the resultant solution is concentrated under reduced pressure to yield a crude product.

Molecular Structure Analysis

The molecular formula of this compound is C6H14ClNO. The InChI code is 1S/C6H13NO.ClH/c1-6(8)2-4-7-5-3-6;/h7-8H,2-5H2,1H3;1H.

Safety and Hazards

The safety information for 4-Methylpiperidin-4-ol hydrochloride indicates that it is a substance that requires careful handling. It has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It’s structurally similar to sb-269970, which is known to act as a selective antagonist or inverse agonist of the serotonin receptor 7 (5-ht7) .

Mode of Action

If it shares a similar mechanism with SB-269970, it may interact with its targets (like the 5-HT7 receptor) as an antagonist or inverse agonist . This means it could either block the receptor’s activity or induce an effect opposite to that of the usual agonists.

Biochemical Pathways

If it acts on the 5-ht7 receptor like sb-269970, it could influence serotonin signaling pathways .

Result of Action

If it acts similarly to SB-269970, it could potentially modulate serotonin signaling, which could have various effects depending on the specific context .

Biochemical Analysis

Biochemical Properties

4-Methylpiperidin-4-OL hydrochloride plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with acetylcholinesterase, an enzyme responsible for breaking down acetylcholine in the synaptic cleft. The interaction between this compound and acetylcholinesterase can inhibit the enzyme’s activity, leading to increased levels of acetylcholine . This interaction is crucial in studying the compound’s potential therapeutic effects on neurological disorders.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, the compound has been shown to affect the MAPK/ERK signaling pathway, which is involved in cell proliferation and differentiation . Additionally, this compound can alter the expression of genes related to apoptosis and cell cycle regulation, thereby impacting cellular metabolism and overall cell health.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound binds to the active site of acetylcholinesterase, inhibiting its activity and preventing the breakdown of acetylcholine . This inhibition leads to prolonged acetylcholine signaling, which can have various physiological effects. Additionally, this compound can modulate the activity of other enzymes and proteins, further influencing cellular processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is relatively stable under inert atmosphere and room temperature conditions . It may degrade over extended periods, leading to reduced efficacy. Long-term studies have shown that this compound can have lasting effects on cellular function, including sustained changes in gene expression and enzyme activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can enhance cognitive function by increasing acetylcholine levels . At high doses, it may exhibit toxic or adverse effects, such as neurotoxicity and hepatotoxicity . These threshold effects highlight the importance of careful dosage regulation in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which is responsible for the oxidative metabolism of various compounds . The compound’s metabolism can affect metabolic flux and metabolite levels, influencing overall cellular function and health.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. It can interact with membrane transporters, facilitating its uptake into cells . Once inside the cell, the compound may localize to specific organelles, affecting its accumulation and activity.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can influence its interactions with biomolecules and its overall biochemical effects.

Synthesis routes and methods I

Procedure details

To tert-butyl 4-hydroxy-4-methylpiperidine-1-carboxylate (1.0 g, 4.6 mmol) was added hydrogen chloride, 1.0 M solution in diethyl ether (4.6 ml, 4.6 mmol). The reaction mixture was stirred at RT for 4 h. The reaction mixture was concentrated down to give a yellow oil which was used directly in the following step.

Synthesis routes and methods II

Procedure details

To a solution of 4-hydroxy-4-methyl-piperidine-1-carboxylic acid tert-butyl ester (1.08 g, 4.87 mmol) in DCM (25 mL) is added 4M HCl in 1,4-dioxane (20 mL, 80 mmol) and the reaction stirred at about 25° C. for 18 hours. The reaction is concentrated, suspended in Et2O and heptane, and filtered to afford the title compound (R) as a white powder.